Cas no 865614-04-6 (ethyl 5-N-(4-fluoro-2-methylbenzenesulfonyl)benzamido-2-methyl-1-benzofuran-3-carboxylate)

• Product Name: ethyl 5-N-(4-fluoro-2-methylbenzenesulfonyl)benzamido-2-methyl-1-benzofuran-3-carboxylate
• CAS No: 865614-04-6
• MF: C₂₆H₂₂FNO₆S
• MW: 495.519389629364
• CID: 6603053
• PubChem ID: 2133842
• Update Time: 2025-06-30

ethyl 5-N-(4-fluoro-2-methylbenzenesulfonyl)benzamido-2-methyl-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-N-(4-fluoro-2-methylbenzenesulfonyl)benzamido-2-methyl-1-benzofuran-3-carboxylate
• ethyl 5-[benzoyl-(4-fluoro-2-methylphenyl)sulfonylamino]-2-methyl-1-benzofuran-3-carboxylate
• F1566-1264
• ethyl 5-(N-((4-fluoro-2-methylphenyl)sulfonyl)benzamido)-2-methylbenzofuran-3-carboxylate
• 865614-04-6
• ethyl 5-[N-(4-fluoro-2-methylbenzenesulfonyl)benzamido]-2-methyl-1-benzofuran-3-carboxylate
• AKOS016403246

• Inchi： 1S/C26H22FNO6S/c1-4-33-26(30)24-17(3)34-22-12-11-20(15-21(22)24)28(25(29)18-8-6-5-7-9-18)35(31,32)23-13-10-19(27)14-16(23)2/h5-15H,4H2,1-3H3
• InChI Key： JJYJRNNCDPLCOK-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(N(C(=O)C3=CC=CC=C3)S(C3=CC=C(F)C=C3C)(=O)=O)C=C2C(C(OCC)=O)=C1C

Computed Properties

• Exact Mass: 495.11518676g/mol
• Monoisotopic Mass: 495.11518676g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 870
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 102Ų

Additional information on ethyl 5-N-(4-fluoro-2-methylbenzenesulfonyl)benzamido-2-methyl-1-benzofuran-3-carboxylate

Comprehensive Analysis of Ethyl 5-N-(4-fluoro-2-methylbenzenesulfonyl)benzamido-2-methyl-1-benzofuran-3-carboxylate (CAS No. 865614-04-6)

Ethyl 5-N-(4-fluoro-2-methylbenzenesulfonyl)benzamido-2-methyl-1-benzofuran-3-carboxylate (CAS No. 865614-04-6) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the benzofuran derivative family, which is known for its diverse biological activities and applications in drug development. The presence of a sulfonyl group and a benzamido moiety in its structure enhances its potential as a key intermediate in synthesizing bioactive molecules.

In recent years, the demand for benzofuran derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in compounds like ethyl 5-N-(4-fluoro-2-methylbenzenesulfonyl)benzamido-2-methyl-1-benzofuran-3-carboxylate because of their potential applications in targeting specific enzymes or receptors. For instance, sulfonamide-containing compounds are often explored for their antimicrobial and anti-inflammatory properties, making this compound a subject of ongoing studies.

The synthesis of CAS No. 865614-04-6 involves multi-step organic reactions, including sulfonylation and esterification processes. These methods are widely discussed in academic literature, reflecting the compound's relevance in modern synthetic chemistry. Additionally, its fluorinated aromatic component contributes to its stability and bioavailability, which are critical factors in drug design. This aligns with the growing trend of incorporating fluorine atoms into pharmaceutical compounds to improve their metabolic stability.

From an industrial perspective, ethyl 5-N-(4-fluoro-2-methylbenzenesulfonyl)benzamido-2-methyl-1-benzofuran-3-carboxylate is often utilized as a building block in the production of more complex molecules. Its versatility makes it valuable for researchers working on small-molecule inhibitors or protease-targeted drugs. The compound's unique structure also allows for modifications that can lead to the discovery of new therapeutic agents, addressing unmet medical needs in areas such as oncology and neurology.

Environmental and safety considerations are also paramount when handling CAS No. 865614-04-6. While it is not classified as hazardous under standard regulations, proper laboratory practices must be followed to ensure safe usage. This includes adherence to guidelines for chemical storage and waste disposal, which are frequently searched topics among professionals in the field.

In conclusion, ethyl 5-N-(4-fluoro-2-methylbenzenesulfonyl)benzamido-2-methyl-1-benzofuran-3-carboxylate represents a promising compound with wide-ranging applications in medicinal chemistry and drug development. Its structural features and synthetic accessibility make it a focal point for researchers aiming to innovate in the pharmaceutical industry. As the demand for targeted therapies and precision medicine grows, compounds like this will continue to play a pivotal role in advancing scientific knowledge and therapeutic solutions.